851178-99-9(4-Chloro-2,3-difluoropyridine)

4-Chloro-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,3-Difluoro-4-chloropyridine
- 4-CHLORO-2,3-DIFLUOROPYRIDINE
- Pyridine,4-chloro-2,3-difluoro-
- 4-chloro-2,3-difluoro-pyridine
- Pyridine,4-chloro-2,3-difluoro
- Pyridine, 4-chloro-2,3-difluoro-
- chlorodifluoropyridine
- FCH864169
- 4-chloranyl-2,3-bis(fluoranyl)pyridine
- AX8095644
- Y4244
- AM20061541
- A841217
- 4-Chloro-2,3-difluoropyridine (ACI)
- SB52858
- DTXCID40417254
- CS-0173728
- 851178-99-9
- SY286784
- DB-011824
- AS-59735
- J-514918
- SCHEMBL6347182
- AKOS006290077
- EN300-104579
- DTXSID50466435
- MFCD09031173
- I11282
- 4-Chloro-2,3-difluoropyridine
- MDL： MFCD09031173
- Inchi： 1S/C5H2ClF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H
- InChI Key： RFFJEZRNZLNVBG-UHFFFAOYSA-N
- SMILES： FC1C(F)=C(Cl)C=CN=1

Computed Properties

Exact Mass: 148.98400
Monoisotopic Mass: 148.9843831g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2

Experimental Properties

Density: 1.451
Melting Point: -25--23℃
Boiling Point: 141-142℃
Flash Point: 44.497°C
Refractive Index: 1.4726 (589.3 nm 20℃)
PSA: 12.89000
LogP: 2.01320

4-Chloro-2,3-difluoropyridine Security Information

4-Chloro-2,3-difluoropyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-2,3-difluoropyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM173684-250mg	4-Chloro-2,3-difluoropyridine	851178-99-9	95%	250mg	$198	2022-06-10
Chemenu	CM173684-1g	4-Chloro-2,3-difluoropyridine	851178-99-9	95%	1g	$636	2021-08-05
eNovation Chemicals LLC	Y1247763-100mg	2,3-Difluoro-4-chloropyridine	851178-99-9	97%	100mg	$165	2024-06-07
eNovation Chemicals LLC	Y1247763-250mg	2,3-Difluoro-4-chloropyridine	851178-99-9	97%	250mg	$215	2024-06-07
Fluorochem	227940-1g	2,3-Difluoro-4-chloropyridine	851178-99-9	95%	1g	￡411.00	2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D896047-100mg	2,3-Difluoro-4-chloropyridine	851178-99-9	95%	100mg	￥1,193.40	2022-01-12
Advanced ChemBlocks	F-4042-1G	4-Chloro-2,3-difluoro-pyridine	851178-99-9	95%	1G	$250	2023-09-15
Alichem	A023023279-1g	4-Chloro-2,3-difluoropyridine	851178-99-9	97%	1g	$1029.19	2023-08-31
eNovation Chemicals LLC	Y1298462-5G	4-chloro-2,3-difluoro-pyridine	851178-99-9	97%	5g	$1305	2024-07-21
eNovation Chemicals LLC	Y1298462-10G	4-chloro-2,3-difluoro-pyridine	851178-99-9	97%	10g	$2225	2024-07-21

4-Chloro-2,3-difluoropyridine Production Method

Synthetic Circuit 1

1513-66-2

851178-99-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
1.2 Reagents: CFC 113 ; 1 h, -75 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; Rausis, Thierry; Schlosser, Manfred, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Synthetic Circuit 2

1513-66-2

851178-99-9

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -75 °C
1.2 Reagents: CFC 113 ; 1 h, -75 °C
1.3 Reagents: Water

Reference

Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position

Bobbio, Carla; Schlosser, Manfred, Journal of Organic Chemistry, 2005, 70(8), 3039-3045

4-Chloro-2,3-difluoropyridine Raw materials

2,3-Difluoropyridine

4-Chloro-2,3-difluoropyridine Preparation Products

4-Chloro-2,3-difluoropyridine (851178-99-9)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines